(2-Methyl-6-nitrophenyl)phenylamine

• Molecular Formula: C13H12N2O2
• Molecular Weight: 228.25 g/mol
• IUPAC Name: 2-methyl-6-nitro-N-phenylaniline
• InChI: InChI=1S/C13H12N2O2/c1-10-6-5-9-12(15(16)17)13(10)14-11-7-3-2-4-8-11/h2-9,14H,1H3
• InChI Key: ZLDSWJKIUCUVKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)[N+](=O)[O-])NC2=CC=CC=C2

Description

(2-Methyl-6-nitrophenyl)phenylamine is a useful research compound. Its molecular formula is C13H12N2O2 and its molecular weight is 228.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-1-methyl-3-nitrobenzene (1.0 g, 4.63 mmol), phenylamine (506 μL, 5.56 mmol), Cs2CO3 (2.11 g, 6.48 mmol) and (R)-BINAP (5 mol %, 143 mg, 0.23 mmol) in toluene (10 mL) was degassed with a stream of nitrogen prior to addition of Pd(OAc)2 (25 mg, 0.11 mmol) and was stirred at 110° C. under a nitrogen atmosphere for 20 h. After cooling to RT, the mixture was partitioned between EtOAc and water. The organic layer was washed with brine, then dried (Na2SO4) and concentrated in vacuo. The resulting residue was purified by column chromatography (Si—PCC, gradient 0-35% DCM in cyclohexane) affording (2-Methyl-6-nitrophenyl)phenylamine as a red solid (981 mg, 93%). LCMS: RT 3.88 min [M+H]+ 229.1